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Compound of Interest

Compound Name: 5-Bromo-PAPS

Cat. No.: B1284173 Get Quote

In-Depth Technical Guide to 5-Bromo-PAPS
This technical guide provides comprehensive information on 5-Bromo-PAPS, a chromogenic

agent widely utilized by researchers, scientists, and drug development professionals for the

quantitative analysis of various metal ions.

Core Compound Information
5-Bromo-PAPS, with the full chemical name 2-(5-Bromo-2-pyridylazo)-5-[N-propyl-N-(3-

sulfopropyl)amino]phenol, is a highly sensitive and water-soluble pyridylazo dye. It is primarily

recognized for its ability to form stable, colored complexes with a range of divalent metal ions,

making it an invaluable tool in spectrophotometric analysis. The compound exists in both

anhydrous and dihydrate forms, which is important to consider for accurate preparation of

standard solutions.

Physicochemical Data
For clarity and ease of comparison, the key quantitative data for both the anhydrous and

dihydrate forms of 5-Bromo-PAPS are summarized below.
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Property
5-Bromo-PAPS
(Anhydrous)

5-Bromo-PAPS (Dihydrate)

CAS Number 158905-17-0 (commonly used) 679787-08-7 (frequently cited)

Molecular Formula C₁₇H₁₉BrN₄Na₂O₄S C₁₇H₁₉BrN₄Na₂O₄S·2H₂O[1]

Molecular Weight 501.30 g/mol [2] 537.34 g/mol [1]

Appearance
Reddish-brown crystalline

powder

Reddish-brown crystalline

powder

Solubility Water soluble Water soluble

Note on CAS Numbers: There is some inconsistency in the assignment of CAS numbers in the

literature and by suppliers. Researchers should verify the specific form of 5-Bromo-PAPS they

are using.

Applications in Analyte Quantification
The primary application of 5-Bromo-PAPS is in the colorimetric determination of metal ions

and other analytes. The underlying principle involves a chelation reaction where 5-Bromo-
PAPS forms a colored complex with the target analyte. The intensity of the color, measured as

absorbance at a specific wavelength, is directly proportional to the concentration of the analyte

in the sample.

Zinc Determination
The most well-documented application of 5-Bromo-PAPS is for the quantification of zinc. This

method is noted for its high sensitivity and is suitable for various biological samples.

This protocol is adapted from commercially available zinc assay kits that utilize the 5-Bromo-
PAPS method.

1. Reagent Preparation:

Working Reagent: Prepare a working solution by mixing a buffer solution (R-1) and a chelate

color solution (R-2) containing 5-Bromo-PAPS. The exact concentrations and volumes will
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depend on the specific kit manufacturer's instructions. A typical ratio might be 230 µL of R-1

to 5 µL of R-2 per sample.

Standard Solution: A zinc standard of a known concentration (e.g., 200 µg/dL) is required for

calibration.

Blank: Use distilled water as a blank.

2. Sample Preparation:

Serum/Plasma: Remove any insoluble materials by centrifugation or filtration. Note that

EDTA-plasma is not suitable for this assay.

Urine/Biological Fluids: Acidify the sample by adding 6M HCl to adjust the pH to 2.0-3.0.

Centrifuge to remove any precipitate and use the supernatant for the assay.

Tissue Homogenates: Precipitate proteins by adding 5% trichloroacetic acid (TCA). After

incubation and centrifugation, the supernatant can be used. The sample pH should be

between 2 and 8.

3. Assay Procedure:

Pipette 12 µL of the blank, standard, or sample into individual wells of a 96-well microplate.

Add 230 µL of the prepared Working Reagent to each well.

Incubate the plate at room temperature for 5 minutes.

Measure the absorbance at 560 nm using a microplate reader. A reference wavelength of

700 nm can also be used.

4. Calculation:

Calculate the change in absorbance (ΔOD) for the standard and the sample by subtracting

the absorbance of the blank.

The concentration of zinc in the sample can be calculated using the following formula: Zinc

Concentration (µg/dL) = (ΔOD_Sample / ΔOD_Standard) x Concentration_Standard
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Caption: Workflow for the colorimetric determination of zinc using 5-Bromo-PAPS.

Determination of Other Metal Ions
5-Bromo-PAPS is also reported to be a suitable reagent for the quantification of other metal

ions, including copper, iron, cobalt, and nickel. However, detailed, standardized protocols for

these applications are less commonly available in the public domain compared to the zinc

assay. The general principle of complex formation and spectrophotometric measurement

remains the same, but the optimal pH, wavelength of maximum absorbance, and potential

interfering ions may vary for each metal. For the simultaneous determination of cobalt and

nickel, a related compound, 2-(5-bromo-2-pyridylazo)-5-diethylaminophenol (5-Br-PADAP), has

been used in derivative spectrophotometric methods.

Pyrophosphate Assay
5-Bromo-PAPS can be used in an indirect method for the determination of pyrophosphate

(PPi). This assay is based on the strong chelation of a metal ion by PPi. In the presence of PPi,

the metal ion is sequestered and unavailable to react with 5-Bromo-PAPS, leading to a

decrease in the colorimetric signal. This method can be applied to measure the activity of

enzymes that produce pyrophosphate, such as in polymerase chain reactions (PCR). Detailed,

standardized protocols for this specific application are not widely published.
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Chemical Synthesis
The synthesis of 5-Bromo-PAPS is a multi-step process that involves two key reactions:

diazotization and azo coupling. While a detailed, step-by-step laboratory protocol is not readily

available in public literature, the general synthetic route is understood.

Diazotization: The synthesis begins with the diazotization of 5-bromo-2-aminopyridine. This

reaction, typically carried out in an acidic medium at low temperatures, converts the primary

amino group into a diazonium salt.

Azo Coupling: The resulting diazonium salt is then coupled with 5-[N-propyl-N-(3-

sulfopropyl)amino]phenol. This electrophilic substitution reaction forms the azo bond (-N=N-)

that links the two aromatic rings, creating the 5-Bromo-PAPS molecule.

Purification: The final product is purified, often through recrystallization or chromatography, to

yield the disodium salt, which may be in its anhydrous or dihydrate form.

Signaling Pathways and Logical Relationships
The primary role of 5-Bromo-PAPS is as an analytical reagent for the quantification of metal

ions and other molecules. It is not known to be involved in or modulate biological signaling

pathways directly. Its utility in biological and clinical research stems from its ability to accurately

measure the concentration of biologically important metal ions.

The fundamental logical relationship in the application of 5-Bromo-PAPS is the chelation

reaction with a metal ion, leading to a measurable color change.
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Caption: Chelation reaction of 5-Bromo-PAPS with a divalent metal ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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